Ethyl 3-(3-cyclohexyl-3-hydroxypropyl)-2,5-dioxoimidazolidine-4-heptanoate

• CAS No.: 72814-29-0
• Molecular Formula: C21H36N2O5
• Molecular Weight: 396.5 g/mol
• IUPAC Name: ethyl 7-[3-(3-cyclohexyl-3-hydroxypropyl)-2,5-dioxoimidazolidin-4-yl]heptanoate
• InChI: InChI=1S/C21H36N2O5/c1-2-28-19(25)13-9-4-3-8-12-17-20(26)22-21(27)23(17)15-14-18(24)16-10-6-5-7-11-16/h16-18,24H,2-15H2,1H3,(H,22,26,27)
• InChI Key: XLZWPJLGBYQJNH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCCCCCC1C(=O)NC(=O)N1CCC(C2CCCCC2)O

Description

Ethyl 3-(3-cyclohexyl-3-hydroxypropyl)-2,5-dioxoimidazolidine-4-heptanoate is a useful research compound. Its molecular formula is C21H36N2O5 and its molecular weight is 396.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 5-(6-carboxyhexyl)-1-(3-cyclohexyl-3-hydroxypropyl)hydantoin (diastereomer of m.p. 96°-98°) (Example 14c) (4 g) in ethanol (60 ml) and concentrated sulphuric acid (1.6 ml) was allowed to stand at room temperature for 18 hours. The alcohol was evaporated, water was added, and the precipitated oil was extracted with ether. The ether solution was washed with sodium bicarbonate solution and with water, dried (MgSO4) and evaporated to give a single diastereomer of 5-(6-ethoxycarbonylhexyl)-1-(3-cyclohexyl-3-hydroxypropyl)hydantoin as a colourless oil, soon solidifying, and crystallising from cyclohexane in small colourless plates, m.p. 62°-63°.